Ethyl 3-ethoxyacrylate
Overview
Description
Ethyl 3-ethoxyacrylate is an organic compound with the linear formula CH3CH2OCH=CHCOOCH2CH3 . It is a clear, slightly yellow liquid and is used as an intermediate in organic synthesis and pharmaceutical intermediate .
Molecular Structure Analysis
The molecular structure of Ethyl 3-ethoxyacrylate is represented by the SMILES string CCO\C=C\C(=O)OCC . The InChI key is ITQFPVUDTFABDH-AATRIKPKSA-N .
Chemical Reactions Analysis
Ethyl 3-ethoxyacrylate is a mono- and bifunctional three-carbon electrophile that participates in acylation reactions and various condensation reactions . It is also used as a building block for heterocycles and nucleoside synthesis .
Physical And Chemical Properties Analysis
Ethyl 3-ethoxyacrylate has a molecular weight of 144.17 . It has a boiling point of 195-196 °C and a density of 0.998 g/mL at 25 °C . The refractive index n20/D is 1.446 (lit.) .
Scientific Research Applications
Synthesis of Organic Compounds
Ethyl 3-ethoxyacrylate is used in the synthesis of various organic compounds . It serves as a building block in the creation of more complex molecules. For example, it is used in the preparation of N-[3-(3-Cyanopyrazolo[1,5-a]pyrimidin-5-yl)phenyl]-N-ethylacetamide .
Adhesives
Ethyl 3-ethoxyacrylate plays a role in the production of adhesives . Its unique properties allow it to bind materials together effectively.
Coatings
This compound is also used in the formulation of coatings . It can provide a protective layer to various surfaces, enhancing their durability and resistance to environmental factors.
Resins
Ethyl 3-ethoxyacrylate is a key ingredient in the production of certain types of resins . These resins can be used in a variety of applications, from construction materials to art supplies.
Pharmaceutical Research
In the pharmaceutical industry, Ethyl 3-ethoxyacrylate can be used in the synthesis of new drugs . Its chemical structure allows it to be modified in numerous ways, making it a valuable tool in drug discovery and development.
Chemical Research
Lastly, Ethyl 3-ethoxyacrylate is used in chemical research . Its properties make it a useful compound for studying reactions and developing new synthesis methods.
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 3-ethoxyacrylate is an important chemical intermediate widely used in pharmaceuticals, pesticides, and polymer materials . More research is needed to identify its primary targets and their roles.
Mode of Action
It is known to be used in the synthesis of drugs such as levofloxacin, ciprofloxacin hydrochloride, and cefprozil , suggesting that it may interact with biological targets in a way that contributes to the therapeutic effects of these drugs.
Action Environment
The action, efficacy, and stability of Ethyl 3-ethoxyacrylate can be influenced by various environmental factors. For instance, its storage temperature is recommended to be 2-8°C , indicating that temperature can affect its stability.
properties
IUPAC Name |
ethyl (E)-3-ethoxyprop-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O3/c1-3-9-6-5-7(8)10-4-2/h5-6H,3-4H2,1-2H3/b6-5+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITQFPVUDTFABDH-AATRIKPKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC=CC(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO/C=C/C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601301798 |
Source
|
| Record name | Ethyl (2E)-3-ethoxy-2-propenoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601301798 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-ethoxyacrylate | |
CAS RN |
5941-55-9, 1001-26-9 |
Source
|
| Record name | Ethyl (2E)-3-ethoxy-2-propenoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5941-55-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 3 ethyoxy-2-propenoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001001269 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl 3-ethoxyacrylate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=6828 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethyl (2E)-3-ethoxy-2-propenoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601301798 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Propenoic acid, 3-ethoxy-, ethyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.106.797 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-Propenoic acid, 3-ethoxy-, ethyl ester, (2E) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.125.816 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ETHYL 3 ETHYOXY-2-PROPENOATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WT67QB527H | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the primary chemical reactions Ethyl 3-ethoxyacrylate can undergo?
A: Ethyl 3-ethoxyacrylate serves as a three-carbon electrophile, readily participating in acylation and condensation reactions. [] For instance, it reacts with aryl iodides in the presence of a palladium catalyst to yield 3-aryl-3-ethoxyacrylates. [] This reactivity stems from the electron-withdrawing nature of the ester and ethoxy groups, activating the double bond for nucleophilic attack.
Q2: How is Ethyl 3-ethoxyacrylate employed in heterocyclic chemistry?
A: Ethyl 3-ethoxyacrylate plays a crucial role in constructing diverse heterocyclic systems. [] For example, it reacts with potassium 3-aminobenzo[b]thiophene-2-carboxylate to form ethyl 2-(6,12-Dihydro-bis[1]benzothieno[3,2-b:2',3'-e]pyridin-6-yl)acetate and 1,4-dihydro-[1]benzothieno[3,2-b]-4-pyridone. [] Similarly, it reacts with arylmethyl azides to produce 2,4-unsubstituted quinoline-3-carboxylic acid ethyl esters through a domino process. []
Q3: Can you explain the use of Ethyl 3-ethoxyacrylate in synthesizing β-ketoesters?
A: Ethyl 3-ethoxyacrylate undergoes Mizoroki—Heck coupling with aryl and pyridyl halides, forming substituted 3-ethoxyacrylates. [] Subsequent hydrolysis of these intermediates yields aryl- and heteroaryl-substituted β-ketoesters. [, ] This two-step method provides a mild and versatile route to access valuable β-ketoester building blocks.
Q4: What are the advantages of using Ethyl 3-ethoxyacrylate in pharmaceutical synthesis?
A: Ethyl 3-ethoxyacrylate contributes to the synthesis of pharmaceuticals like Levofloxacin. [] Its reaction with (2,3,4,5)fluorobenzoic chloride, followed by subsequent steps, affords Levofloxacin in a process considered environmentally friendly due to its simple operation and reduced pollution. []
Q5: Are there any known stability concerns regarding Ethyl 3-ethoxyacrylate?
A: Ethyl 3-ethoxyacrylate requires storage at low temperatures (0–4 °C) for optimal preservation. [] It is stabilized with hydroquinone monomethyl ether to prevent degradation. [] The compound exhibits slight lachrymatory and irritant properties, necessitating careful handling within a fume hood. []
Q6: What spectroscopic data are available for characterizing Ethyl 3-ethoxyacrylate?
A: Ethyl 3-ethoxyacrylate possesses a boiling point of 195–196 °C at standard pressure and 85.5–86.5 °C at 19 mmHg. [] Its density ranges from 0.993 to 0.998 g cm−3. [] The refractive index is reported between 1.444 and 1.448. []
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